1-Methoxy-2-butanol
Cat. No. B1294847
CAS RN:
53778-73-7
M. Wt: 104.15 g/mol
InChI Key: CSZZMFWKAQEMPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
1-Methoxy-2-butanol, also known as methyl ethyl carbinol , is a secondary alcohol with the chemical formula C5H12O2 . It is a colorless liquid with a pleasant odor. This compound has been identified as one of the volatile constituents in Zenkoji wines .
Synthesis Analysis
1-Methoxy-2-butanol can be synthesized through various methods, including N-alkylation of n-hexylamine using a novel ruthenium catalyst .
Molecular Structure Analysis
The molecular structure of 1-Methoxy-2-butanol consists of a butyl group (C4H9), an oxygen atom (O), and a methoxy group (OCH3) attached to the second carbon atom (C-2) of the butyl chain .
Scientific Research Applications
1. Use in Synthesis of N-(1-methoxy-2-butyl)-n-hexylamine
- Summary of Application: 1-Methoxy-2-butanol is used in the synthesis of N-(1-methoxy-2-butyl)-n-hexylamine .
- Methods of Application: The synthesis involves N-alkylation of n-hexylamine in the presence of a novel ruthenium catalyst .
- Results or Outcomes: The specific results or outcomes of this synthesis are not provided in the source .
2. Use as a Solvent
- Summary of Application: 1-Methoxy-2-butanol is used as a versatile solvent in various industries .
- Methods of Application: It is used in leather dyeing, printing ink, anti-icer, and coating material .
- Results or Outcomes: The specific results or outcomes of this application are not provided in the source .
3. Use in Wine Production
- Summary of Application: 1-Methoxy-2-butanol has been identified as one of the volatile constituents in Zenkoji wines .
- Methods of Application: The compound is naturally present in the wine, contributing to its unique aroma and flavor .
- Results or Outcomes: The specific results or outcomes of this application are not provided in the source .
4. Use in Mass Spectrometry
- Summary of Application: 1-Methoxy-2-butanol can be used in mass spectrometry, a powerful tool for the analysis and identification of chemical substances .
- Methods of Application: The compound can be ionized and fragmented in the mass spectrometer, and the resulting pattern can be used to identify the substance .
- Results or Outcomes: The specific results or outcomes of this application are not provided in the source .
5. Use in Bioprocessing
- Summary of Application: 1-Methoxy-2-butanol is used in bioprocessing .
- Methods of Application: The specific methods of application in bioprocessing are not provided in the source .
- Results or Outcomes: The specific results or outcomes of this application are not provided in the source .
6. Use in NIST/EPA/NIH Mass Spectral Library
- Summary of Application: All mass spectra in the NIST/EPA/NIH Mass Spectral Library include 1-Methoxy-2-butanol .
- Methods of Application: The compound can be ionized and fragmented in the mass spectrometer, and the resulting pattern can be used to identify the substance .
- Results or Outcomes: The specific results or outcomes of this application are not provided in the source .
Future Directions
properties
IUPAC Name |
1-methoxybutan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O2/c1-3-5(6)4-7-2/h5-6H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSZZMFWKAQEMPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(COC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00866360 |
Source
|
| Record name | 2-Butanol, 1-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00866360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-2-butanol | |
CAS RN |
53778-73-7 |
Source
|
| Record name | 1-Methoxy-2-butanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53778-73-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Butanol, 1-methoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053778737 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Butanol, 1-methoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Butanol, 1-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00866360 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methoxybutan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.403 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
96
Citations
… , AITC) di-2-propenyl disulfide, 1-methoxy-2-butanol, 4-isothiocyanate-1-butene and dimethyl … 1-methoxy 2-butanol increased at the initial stage of fermentation, showing highest at 2-…
Number of citations: 20
koreascience.kr
… The boiling point was 158 C for 3methoxy-1-butanol and 135 C for 1-methoxy-2-butanol. No organic impurities were found by the H NMR method. The water contents in both chemicals …
Number of citations: 2
www.journal.csj.jp
Possibilities for the preparation of substituted ketones by catalytic dehydrogenation of corresponding secondary alcohols were explored using a ZnO–Cr 2 O 3 catalyst at 370–400C. It …
Number of citations: 3
onlinelibrary.wiley.com
… The deviation of the 1-methoxy-2-butanol data from the straight line is discussed in Ref. 1. O : 1-methoxy2-butanol, G : 3-methoxy-1-butanol, O : 3-ethoxy-1propanol, O : 4-methoxy-1-…
Number of citations: 1
www.journal.csj.jp
… exhibited a very high enantioseparation ability for 1-methoxy-2-butanol (Rs = 10.32) and 1-… , 2-pentanol, 4-methyl-2-pentanol, 1-methoxy-2-butanol, ethyl 2-chloropropionate, ethyl 2-…
Number of citations: 63
www.sciencedirect.com
… the reactants, rate coefficient ratios, k OVOC /k Ref , and the absolute rate coefficients, k OVOC , for the reactions of OH radicals with 1-methoxy-2-propanone and 1-methoxy-2-butanol …
Number of citations: 4
link.springer.com
… The following 12 racemates were separated on column A: 2-butanol, 1-methoxy-2-butanol, 2-… In addition, the resolution (Rs) values of 2-butanol and 1-methoxy-2-butanol on column A …
Number of citations: 53
pubs.acs.org
… Under identical conditions, comparable levels of conversion (∼65%) and selectivity (>90%) were achieved for the oxidation of 1-ethoxy-2-propanol or 1-methoxy-2-butanol (Table 3, …
Number of citations: 2
pubs.rsc.org
… Moreover, some racemates have been resolved with high-resolution values, such as the resolution values of 1-methoxy-2-hydroxypropane, 1-methoxy-2-butanol, and γ-octalactone …
Number of citations: 16
link.springer.com
… In this study, thermal stability of column B was evaluated by separations of 1-methoxy-2-butanol and 1,2-epoxyhexane after the column was conditioned up to 260 C for 2, 4, and 6 h. …
Number of citations: 127
pubs.acs.org
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